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Compound of Interest

Compound Name: Bromoethanol-d4

Cat. No.: B032892

For immediate use by researchers, scientists, and drug development professionals, this
document outlines critical safety protocols and logistical plans for the handling and disposal of
Bromoethanol-d4. This guidance is designed to supplement, not replace, your institution's
standard operating procedures and a thorough review of the full Safety Data Sheet (SDS).

Hazard Assessment

Bromoethanol-d4 is a deuterated form of 2-Bromoethanol and should be handled with the
same precautions as its non-deuterated counterpart. It is classified as toxic if swallowed, in
contact with skin, or if inhaled, and causes severe skin burns and eye damage.[1][2][3][4]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure. The following table
summarizes the required PPE for handling Bromoethanol-d4.
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Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Viton™),
Double gloving is

recommended.[5][6]

To prevent skin contact and
absorption. This compound is

toxic upon dermal contact.[1]

[21(31[4]

Eye and Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes
that can cause severe eye
damage.[2][5]

Skin and Body Protection

A flame-resistant lab coat worn
over long-sleeved clothing and
closed-toe shoes. A chemical-
resistant apron is advised for

larger quantities.[5][7]

To minimize skin exposure to
this corrosive and toxic
substance.[1][2]

Respiratory Protection

All handling must be
conducted in a certified
chemical fume hood.[2][5][8] If
a fume hood is not available, a
NIOSH-approved full-face
respirator with an organic

vapor cartridge is necessary.[2]

To prevent inhalation of toxic
vapors.[1][2][3][4]

Operational Plan: Step-by-Step Handling Protocol

This protocol details the safe handling of Bromoethanol-d4 from preparation to cleanup.

Preparation

e Review Documentation: Before beginning any work, thoroughly review the Safety Data
Sheet (SDS) for Bromoethanol-d4.

» Don PPE: Put on all required PPE as detailed in the table above before entering the

designated handling area.

e Prepare Fume Hood: Ensure the chemical fume hood is operational with the sash at the

appropriate working height. The work surface should be clean, uncluttered, and covered with
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absorbent, disposable bench paper.

Assemble Materials: Gather all necessary equipment (e.g., glassware, spatulas, solvents)
and place them inside the fume hood.

Handling

Equilibration: Before opening, allow the container of Bromoethanol-d4 to equilibrate to room
temperature to prevent condensation of atmospheric moisture.[9]

Inert Atmosphere: Whenever possible, handle the compound under an inert atmosphere
(e.g., nitrogen or argon) to prevent oxidation and contamination.[9]

Weighing: Carefully weigh the desired amount of Bromoethanol-d4 in a tared container
within the fume hood.

Dissolving and Transferring: If preparing a solution, slowly add the solvent to the compound
to avoid splashing. Use appropriate tools, such as a pipette or funnel, for all transfers to
prevent spills.

Cleanup

Decontamination: After the experiment, decontaminate all surfaces and equipment that may
have come into contact with the chemical. Use a suitable cleaning agent followed by a water
rinse.

Waste Segregation: All waste materials, including contaminated gloves, pipette tips, and
excess reagents, must be collected in a designated hazardous waste container.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should
be removed last.

Hygiene: Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan

Proper disposal of Bromoethanol-d4 and associated waste is crucial to ensure safety and

environmental compliance.
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e Liquid Waste: Collect all liquid waste containing Bromoethanol-d4 in a clearly labeled,
sealed container for halogenated organic liquid waste. Do not mix with non-halogenated
waste.

e Solid Waste: Collect any solid waste contaminated with Bromoethanol-d4 (e.g., absorbent
paper, contaminated gloves) in a sealed, labeled container for hazardous solid waste.

» Disposal Service: All waste must be disposed of through a licensed professional waste
disposal service in accordance with local, state, and federal regulations.[2]

Quantitative Data Summary

The following table summarizes key quantitative data for Bromoethanol-d4.

Property Value

Molecular Formula C2HD4BrO[10]

Molecular Weight 128.99 g/mol [10]

Physical State Liquid[2]

Appearance Colorless to yellow liquid[2]
Density 1.763 - 1.819 g/mL[2]

Melting Point -80 °C (-112 °F)[2]

Boiling Point 149 - 150 °C (300 - 302 °F)[2]
Flash Point > 110 °C (> 230 °F)[2]

Vapor Pressure 3.2 hPa (2 mmHg) at 20 °C (68 °F)[2]
Water Solubility Soluble[2]

Storage Temperature 2-8°C (Refrigerated)[10]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of Bromoethanol-
d4.
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Caption: A step-by-step workflow for the safe handling of Bromoethanol-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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